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Compound of Interest

Compound Name: 8-Azido-1-octanol

CAS No.: 57395-46-7

Cat. No.: B3145442 Get Quote

Executive Summary
8-Azido-1-octanol is a bifunctional linker widely utilized in "Click Chemistry" (CuAAC) and

PROTAC® development. While its aliphatic chain (C8) provides steric flexibility and improved

solubility compared to shorter azides, the terminal azide moiety (

) classifies it as an energetic material.

This guide departs from standard Safety Data Sheet (SDS) boilerplate to provide a mechanistic

operational framework. It focuses on the thermodynamics of azide stability, specific

incompatibility triggers, and a self-validating disposal protocol.

Part 1: Chemical Physics & Stability Profile
To handle organic azides safely, one must understand the boundary between a stable reagent

and a high explosive. This boundary is defined mathematically by the Carbon/Nitrogen ratio.

The Stability Equation (C/N Ratio)
The stability of 8-Azido-1-octanol (

) is calculated using the Smith-Open-Chain rule. An organic azide is generally considered
stable for isolation and storage if: [1][2]
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Analysis for 8-Azido-1-octanol:

Carbon (

): 8

Oxygen (

): 1

Nitrogen (

): 3

Conclusion: 8-Azido-1-octanol sits exactly on the borderline of stability. It is safe to isolate and

handle at ambient temperatures in small quantities (<5g), but it lacks the safety margin of larger

molecules. It must be treated as a Class 1.3 Explosive equivalent during concentration or

heating.

Physical Properties & Hazard Codes
Property Data Operational Implication

State Colorless to pale yellow liquid

Oily consistency; difficult to

clean completely from glass

joints.

Boiling Point >200°C (Decomposes)

Do not distill. Purification must

be via Column

Chromatography.

Density ~1.0 g/mL

Similar to water; phase

separation in aqueous

workups may be slow.

Hazard Codes
H302 (Acute Tox), H315

(Irritant), H335 (Resp. Irritant)

H204 (Fire/Projection Hazard)

is the silent risk if heated under

confinement.

Part 2: Critical Hazards & Incompatibilities
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The primary risks are not just the azide itself, but what it becomes when it contacts

incompatible materials.

The "Forbidden" Interactions
Acids (Protonation): Contact with strong acids (

) protonates the azide to form Hydrazoic Acid (

).

Risk:[1][3][4][5][6]

is a volatile, highly toxic gas (comparable to HCN) and explosively unstable.

Control: Maintain reaction pH > 4.0.

Heavy Metals (Substitution): Contact with Copper (Cu), Lead (Pb), or Mercury (Hg) forms

Metal Azides.

Risk:[1][3][4][5][6][7] Metal azides (e.g.,

) are primary explosives used in detonators. They are shock-sensitive.[8]

Control:NO METAL SPATULAS. Use only Teflon, ceramic, or glass tools.

Visualizing the Hazard Logic
The following diagram illustrates the decision matrix for handling organic azides based on their

structure and environment.
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Caption: Decision matrix for assessing operational risks. Note the critical divergence at

concentration and material contact points.

Part 3: Operational Workflow (SOP)
Storage Protocol[1]

Temperature: Store at

. Thermal degradation is slow but cumulative.

Container: Amber glass or HDPE. Avoid ground glass joints (friction from opening a stuck

joint can initiate detonation).[1][2][4] Use Teflon-lined screw caps.

Light: Azides are photolabile. Protect from direct light to prevent nitrene formation.

Synthesis & Handling
PPE: Nitrile gloves are standard. For handling >1g, use Silver Shield™ laminate gloves

(azides penetrate nitrile over time) and a Kevlar wrist guard.
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Solvents:

Preferred: Ethanol, DMF, DMSO.

Avoid: Dichloromethane (DCM) or Chloroform.[1][8]

Reason: While less critical for C8-azides, azides can react with halogenated solvents over

long periods to form di-azidomethane, which is extremely explosive.

Concentration:

NEVER distill 8-Azido-1-octanol.

When removing solvent via rotary evaporation, do not heat the bath above

.

Do not rotate to complete dryness; leave a small amount of solvent to act as a heat

sink/phlegmatizer.

Part 4: Waste Disposal & Quenching (Self-
Validating)
Do not dispose of active azides in the general organic waste. This creates a "time bomb" for

waste management personnel. You must chemically deactivate (quench) the azide first.

The Staudinger Quenching Protocol
The most reliable method to deactivate 8-Azido-1-octanol is the Staudinger Reduction,

converting the explosive azide into a benign amine.

Reagents:

Triphenylphosphine (

) or Triethylphosphite.

Solvent (THF or Dichloromethane).
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Water.[3][9][10]

Procedure:

Dissolve the azide waste in THF.

Add 1.5 equivalents of

slowly.

Observation: Nitrogen gas (

) will evolve (bubbling). This is the self-validating signal that the reaction is working.

Stir for 2 hours.

Add water to hydrolyze the intermediate iminophosphorane.[11]

The resulting mixture contains 8-amino-1-octanol and triphenylphosphine oxide, which are

safe for standard organic waste disposal.

Quenching Workflow Diagram

Azide Waste
(R-N3)
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Disposal
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Caption: The Staudinger reduction workflow. The evolution of N2 gas serves as a visual

confirmation of decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. Information on Azide Compounds – Stanford Environmental Health & Safety
[ehs.stanford.edu]

3. broadpharm.com [broadpharm.com]

4. artscimedia.case.edu [artscimedia.case.edu]

5. carlroth.com:443 [carlroth.com:443]

6. safety.fsu.edu [safety.fsu.edu]

7. 8-Azido-octanoic acid 95% | CAS: 217180-76-2 | AChemBlock [achemblock.com]

8. safety.pitt.edu [safety.pitt.edu]

9. chemos.de [chemos.de]

10. pdf.benchchem.com [pdf.benchchem.com]

11. Staudinger reaction - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Operational Risk Management & Handling Guide: 8-
Azido-1-octanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145442#safety-data-sheet-sds-for-8-azido-1-
octanol-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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